Flavors & Fragrances
  • Trimethylamine
    Trimethylamine
    • Cat. No.:
    • B031210
    • CAS No.:
    • 75-50-3
    • Molecular Formula:
    • C3H9N
      C3H9N
      (CH3)3N
    • Molecular Weight:
    • 59.11 g/mol
    Description
    Trimethylamine, anhydrous appears as a colorless gas with a fishlike odor at low concentrations changing to ammonia-like odor at higher concentrations. Shipped as a liquid under its own vapor pressure. Contact w...
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  • Menthone
    Menthone
    • Cat. No.:
    • B042992
    • CAS No.:
    • 14073-97-3
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    (-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone.
    Menthone has ...
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  • Methyl benzoate
    Methyl benzoate
    • Cat. No.:
    • B043278
    • CAS No.:
    • 93-58-3
    • Molecular Formula:
    • C8H8O2
      C6H5COOCH3
      C8H8O2
    • Molecular Weight:
    • 136.15 g/mol
    Description

    What is methyl benzoate?

    Methyl Benzoate is part of the group of organic compounds called benzoic acid esters. It is an ester that has its chemical formula C6H5COOCH3. Methyl Benzoate, also referred to ...
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  • 4-Heptanone
    4-Heptanone
    • Cat. No.:
    • B092745
    • CAS No.:
    • 123-19-3
    • Molecular Formula:
    • C7H14O
      (CH3CH2CH2)2CO
      C7H14O
    • Molecular Weight:
    • 114.19 g/mol
    Description
    4-Heptanone is a volatile constituent of human urine.
    4-heptanone is a dialkyl ketone that is heptane in which the two methylene protons at position 4 have been replaced by an oxo group. It has a role as a bi...
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  • Dodecyl acetate
    Dodecyl acetate
    • Cat. No.:
    • B107313
    • CAS No.:
    • 112-66-3
    • Molecular Formula:
    • C14H28O2
    • Molecular Weight:
    • 228.37 g/mol
    Description
    Dodecyl acetate is a carboxylic ester.
    Dodecyl acetate has been reported in Mandragora autumnalis, Citrus iyo, and other organisms with data available.
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  • p-Tolualdehyde
    p-Tolualdehyde
    • Cat. No.:
    • B123495
    • CAS No.:
    • 104-87-0
    • Molecular Formula:
    • C8H8O
    • Molecular Weight:
    • 120.15 g/mol
    Description
    P-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 4-position. It has a role as a plant metabolite.
    4-Methylbenzaldehyde has been reported in Artemisia minor, Gossypium hirsutum, and...
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  • Furaneol
    Furaneol
    • Cat. No.:
    • B144009
    • CAS No.:
    • 3658-77-3
    • Molecular Formula:
    • C6H8O3
    • Molecular Weight:
    • 128.13 g/mol
    Description
    4-hydroxy-2,5-dimethylfuran-3-one is a member of the class of furans that is 2,5-dimethylfuran carrying additional oxo and hydroxy groups at positions 3 and 4 respectively. It has been found particularly in stra...
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  • 1-Octen-3-one
    1-Octen-3-one
    • Cat. No.:
    • B146737
    • CAS No.:
    • 4312-99-6
    • Molecular Formula:
    • C8H14O
    • Molecular Weight:
    • 126.2 g/mol
    Description
    Origanum vulgare, L. lopez-palacii, Phyllanthus emblica and Scutellaria barbata. 1-Octen-3-one is a vital food additive with a characteristic mushroom odor. Various studies also demonstrate the antimicrobial activity of this natural product.
    1-Octen-3-one is an olefinic compound. It derives from an acrylic acid.
    , also known as 1-nonen-3-one or amyl vinyl ketone, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a dirty, earthy, and herbal tasting compound that can be found in a number of food items such as potato, herbs and spices, watermelon, and mushrooms. This makes a potential biomarker for the consumption of these food products. 1-Octen-3-one is one of the main volatile flavor compounds of mushroom. It has also been reported to play a major in the resistance of Trifolium subterraneum cotyledons against damage caused by red-legged...
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  • 3-Methylnonane-2,4-dione
    3-Methylnonane-2,4-dione
    • Cat. No.:
    • B147431
    • CAS No.:
    • 113486-29-6
    • Molecular Formula:
    • C10H18O2
    • Molecular Weight:
    • 170.25 g/mol
    Description
    3-Methyl-2, 4-nonanedione, also known as 3-octylpentane-2, 4-dione, belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single...
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  • Pentyl hexanoate
    Pentyl hexanoate
    • Cat. No.:
    • B1209531
    • CAS No.:
    • 540-07-8
    • Molecular Formula:
    • C11H22O2
    • Molecular Weight:
    • 186.29 g/mol
    Description
    Amyl hexanoate is a volatile flavor compound that is reported to occur in mayhaw fruit, apricot, and banana.
    , also known as amyl caproate or 12-tricosanone, belongs to the class of organic compounds known as...
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